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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924 Get Quote

Propyl pentanoate (also known as propyl valerate) is an organic ester with the chemical

formula C₈H₁₆O₂.[1] It is recognized for its characteristic fruity aroma and is utilized in the

fragrance and flavor industries.[2] A thorough understanding of its physical properties is

essential for its application in research, particularly in fields such as drug development where it

may be used as a solvent or a component in formulations. This guide provides a

comprehensive overview of the key physical properties of propyl pentanoate, complete with

experimental protocols for their determination.

Core Physical Properties
The physical characteristics of propyl pentanoate are well-documented, providing a solid

foundation for its scientific and industrial applications.

The following table summarizes the principal physical properties of propyl pentanoate,

compiled from various sources.
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Property Value Source(s)

Molecular Weight 144.21 g/mol [1][3][4][5]

Density 0.870 g/mL [3]

Boiling Point 164 - 168 °C (@ 760 mm Hg) [3][6]

Melting Point -70.7 °C to -71 °C [1][3][6]

Refractive Index 1.407 [3]

Water Solubility
308.7 mg/L @ 25 °C

(estimated)
[6]

LogP (Octanol/Water) 2.823 (estimated) [6]

Experimental Protocols
Accurate determination of physical properties is crucial for quality control and research

purposes. The following sections detail the methodologies for measuring key physical

parameters of liquid compounds like propyl pentanoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. It is a critical indicator of purity.[7]

Methodology: Thiele Tube Method

This method is suitable for small sample volumes.[8]

Sample Preparation: A small amount (less than 0.5 mL) of propyl pentanoate is placed into a

small glass vial (e.g., a Durham tube).[8]

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample vial with the open end submerged in the liquid.[8]

Apparatus Assembly: The vial is attached to a thermometer, ensuring the sample is level with

the thermometer bulb. This assembly is then secured in a Thiele tube containing a high-
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boiling point oil (e.g., mineral oil).[8]

Heating: The side arm of the Thiele tube is gently and consistently heated. This design

promotes even heat distribution through the oil via convection.[8]

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

capillary tube. Heating should continue until the bubbling is rapid and continuous.[8]

Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling

point is the temperature at which the liquid is drawn back into the capillary tube.[8]
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Workflow for Boiling Point Determination (Thiele Tube Method)
Prepare Sample:
Fill small vial with

propyl pentanoate.

Insert inverted
capillary tube

into the sample.

Assemble Apparatus:
Attach vial to thermometer
and place in Thiele tube.

Heat Thiele tube arm
gently and continuously.

Observe for a rapid,
continuous stream of bubbles

from the capillary tube.

Remove heat and
allow the apparatus to cool.

Record Temperature:
The point at which liquid

re-enters the capillary tube.

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density
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Density is the mass per unit volume of a substance and is a fundamental physical property.[9]

Methodology: Volumetric and Gravimetric Measurement

This is a straightforward method for determining the density of a liquid.[9][10]

Mass of Empty Container: An empty, dry container of a known volume (e.g., a pycnometer or

a graduated cylinder) is weighed on an analytical balance.[9][11]

Volume of Liquid: The container is filled with propyl pentanoate to a precise, known volume.

The reading should be taken from the bottom of the meniscus at eye level to avoid parallax

error.[9]

Mass of Filled Container: The container with the propyl pentanoate is reweighed.[9][11]

Calculation: The mass of the propyl pentanoate is determined by subtracting the mass of the

empty container from the mass of the filled container. The density is then calculated using

the formula: Density = Mass / Volume[9][12]
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Workflow for Density Measurement
Weigh an empty,

dry measuring cylinder
(Mass 1).

Add a precise volume
of propyl pentanoate

to the cylinder (Volume).

Weigh the cylinder with
the propyl pentanoate

(Mass 2).

Calculate Mass of Liquid:
Mass 2 - Mass 1

Calculate Density:
Mass of Liquid / Volume
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Workflow for Refractive Index Measurement
Calibrate the Abbe

refractometer with a
standard liquid.

Apply a few drops of
propyl pentanoate to

the clean prism.

Close the prism and
adjust the instrument to

sharpen the boundary line.

Align the boundary line
with the crosshairs in

the eyepiece.

Read the refractive
index from the scale.

Apply temperature
correction to standardize

the reading to 20°C.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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